Cas no 1309460-27-2 (Ald-Ph-amido-PEG4-C2-acid)
Ald-Ph-amido-PEG4-C2-acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-formylphenyl)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oic acid
- Ald-Ph-amido-PEG4-C2-acid
- Ald-Ph-PEG4-acid
- Ald-PEG4-acid
- Ald-Ph-PEG4-COOH
- DF-PEG4-COOH
- Ald-Ph-NH-PEG4-COOH
- 6504AJ
- 1-[(4-FORMYLPHENYL)FORMAMIDO]-3,6,9,12-TETRAOXAPENTADECAN-15-OIC ACID
- Propanoic acid, 3-[[13-(4-formylphenyl)-13-oxo-3,6,9-trioxa-12-azatridec-1-yl]oxy]-
- BP-20421
- AKOS027257121
- CS-0105051
- 1309460-27-2
- E85179
- PD125892
- 1-(4-formylphenyl)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oicacid
- HY-130097
- MS-26704
- 3-[2-[2-[2-[2-[(4-formylbenzoyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
-
- MDL: MFCD18916985
- Inchi: 1S/C19H27NO8/c21-15-16-1-3-17(4-2-16)19(24)20-6-8-26-10-12-28-14-13-27-11-9-25-7-5-18(22)23/h1-4,15H,5-14H2,(H,20,24)(H,22,23)
- InChI Key: BRYBRKJZWQVXNZ-UHFFFAOYSA-N
- SMILES: O(CCNC(C1C=CC(C=O)=CC=1)=O)CCOCCOCCOCCC(=O)O
Computed Properties
- Exact Mass: 397.17366682 g/mol
- Monoisotopic Mass: 397.17366682 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 397.4
- XLogP3: -0.4
- Topological Polar Surface Area: 120
Ald-Ph-amido-PEG4-C2-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20421-1g |
Ald-Ph-PEG4-acid |
1309460-27-2 | 95% | 1g |
13537CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20421-500mg |
Ald-Ph-PEG4-acid |
1309460-27-2 | 95% | 500mg |
9262CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20421-100mg |
Ald-Ph-PEG4-acid |
1309460-27-2 | 95% | 100mg |
3277CNY | 2021-05-07 | |
| TRC | A303460-5mg |
ALD-PEG4-Acid |
1309460-27-2 | 5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A303460-10mg |
ALD-PEG4-Acid |
1309460-27-2 | 10mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A303460-50mg |
ALD-PEG4-Acid |
1309460-27-2 | 50mg |
$ 320.00 | 2022-06-08 | ||
| MedChemExpress | HY-130097-100mg |
Ald-Ph-amido-PEG4-C2-acid |
1309460-27-2 | 99.09% | 100mg |
¥1600 | 2024-04-20 | |
| Alichem | A019110035-1g |
1-(4-Formylphenyl)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oic acid |
1309460-27-2 | 95% | 1g |
1,367.46 USD | 2021-06-17 | |
| S e l l e c k ZHONG GUO | S0633-100mg |
Ald-Ph-amido-PEG4-C2-acid |
1309460-27-2 | 100mg |
¥4656.41 | 2022-04-26 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20421-1g |
Ald-Ph-PEG4-acid |
1309460-27-2 | 95% | 1g |
13537.0CNY | 2021-07-13 |
Ald-Ph-amido-PEG4-C2-acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Ald-Ph-amido-PEG4-C2-acid
Professional Introduction to Compound with CAS No. 1309460-27-2 and Product Name: Ald-Ph-amido-PEG4-C2-acid
The compound with the CAS number 1309460-27-2 and the product name Ald-Ph-amido-PEG4-C2-acid represents a significant advancement in the field of biochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug delivery systems, biomaterials, and therapeutic interventions. The inclusion of a polyethylene glycol (PEG) moiety in its structure enhances its solubility and biocompatibility, making it an attractive candidate for various biomedical applications.
The Ald-Ph-amido-PEG4-C2-acid molecule is designed to facilitate the development of novel pharmaceutical agents by serving as a versatile intermediate in synthetic chemistry. The presence of an amido group and a carboxylic acid functionality at the end of a PEG chain provides multiple reaction sites for further functionalization. This flexibility allows researchers to tailor the compound for specific biological targets, thereby expanding its utility in drug design and development.
In recent years, there has been a growing interest in the use of PEGylated compounds due to their ability to improve pharmacokinetic profiles of therapeutic agents. The PEG4 segment in Ald-Ph-amido-PEG4-C2-acid contributes to prolonged circulation time in the bloodstream, reduced immunogenicity, and enhanced tissue penetration. These properties are particularly valuable in the context of targeted drug delivery systems, where sustained release and minimal off-target effects are critical.
Recent studies have highlighted the role of Ald-Ph-amido-PEG4-C2-acid in the development of antibody-drug conjugates (ADCs). The compound's ability to link antibodies with cytotoxic payloads while maintaining stability and efficacy has made it a promising candidate for treating various types of cancer. By incorporating this PEG-based linker, researchers can achieve better control over drug release rates, ensuring that therapeutic agents are delivered precisely to their intended targets.
Moreover, the Ald-Ph-amido-PEG4-C2-acid molecule has been explored in the context of siRNA delivery systems. Small interfering RNA (siRNA) therapy holds immense potential for treating genetic disorders by silencing specific genes. However, the poor stability and low bioavailability of siRNAs have limited their clinical applications. The PEGylation strategy employed in Ald-Ph-amido-PEG4-C2-acid helps overcome these challenges by protecting siRNAs from degradation and facilitating their cellular uptake. This has opened new avenues for developing effective RNA interference-based therapies.
The compound's structural features also make it suitable for use in tissue engineering and regenerative medicine. The biocompatible PEG chain provides a hydrophilic environment that promotes cell adhesion and growth, while the amido and carboxylic acid groups allow for further chemical modifications to integrate additional biological functionalities. Such modifications can enhance the performance of scaffolds used in wound healing, bone regeneration, and other tissue repair applications.
Advances in polymer chemistry have further expanded the applications of Ald-Ph-amido-PEG4-C2-acid. Researchers have utilized this compound to develop smart polymers that can respond to external stimuli such as pH changes, temperature fluctuations, or enzymatic activity. These responsive polymers can be designed to release therapeutic agents under specific conditions, thereby improving treatment efficacy while minimizing side effects.
The synthesis of Ald-Ph-amido-PEG4-C2-acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for industrial applications. Techniques such as continuous flow chemistry have been particularly beneficial in scaling up production while maintaining quality standards.
In conclusion, Ald-Ph-amido-PEG4-C2-acid represents a cutting-edge material with broad implications across multiple fields of biomedical research. Its unique structural features, combined with its versatility in functionalization, make it an invaluable tool for developing next-generation therapeutics. As research continues to uncover new applications for this compound, its significance is expected to grow even further, driving innovation in drug discovery and medical treatments.
1309460-27-2 (Ald-Ph-amido-PEG4-C2-acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)